2-Hydroxybenzaldehyde oxime 2-Hydroxybenzaldehyde oxime Salicylaldoxime is an organic compound described by the formula C6H4CH=NOH-2-OH. It is the oxime of salicylaldehyde. This crystalline, colorless solid is a chelator and sometimes used in the analysis of samples containing transition metal ions, with which it often forms brightly coloured coordination complexes.
Brand Name: Vulcanchem
CAS No.: 94-67-7
VCID: VC0542337
InChI: InChI=1S/C7H7NO2/c9-7-4-2-1-3-6(7)5-8-10/h1-5,9-10H
SMILES: C1=CC=C(C(=C1)C=NO)O
Molecular Formula: C7H7NO2
Molecular Weight: 137.14 g/mol

2-Hydroxybenzaldehyde oxime

CAS No.: 94-67-7

Inhibitors

VCID: VC0542337

Molecular Formula: C7H7NO2

Molecular Weight: 137.14 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-Hydroxybenzaldehyde oxime - 94-67-7

CAS No. 94-67-7
Product Name 2-Hydroxybenzaldehyde oxime
Molecular Formula C7H7NO2
Molecular Weight 137.14 g/mol
IUPAC Name 2-(hydroxyiminomethyl)phenol
Standard InChI InChI=1S/C7H7NO2/c9-7-4-2-1-3-6(7)5-8-10/h1-5,9-10H
Standard InChIKey ORIHZIZPTZTNCU-VMPITWQZSA-N
SMILES C1=CC=C(C(=C1)C=NO)O
Canonical SMILES C1=CC=C(C(=C1)C=NO)O
Appearance Solid powder
Melting Point 57.0 °C
Description Salicylaldoxime is an organic compound described by the formula C6H4CH=NOH-2-OH. It is the oxime of salicylaldehyde. This crystalline, colorless solid is a chelator and sometimes used in the analysis of samples containing transition metal ions, with which it often forms brightly coloured coordination complexes.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms salicylaldoxime
salicylaldoxime, (E)-isome
Reference 1: Wang J, Niu Y, Zhang C, Chen Y. A micro-plate colorimetric assay for rapid determination of trace zinc in animal feed, pet food and drinking water by ion masking and statistical partitioning correction. Food Chem. 2018 Apr 15;245:337-345. doi: 10.1016/j.foodchem.2017.10.054. Epub 2017 Oct 14. PubMed PMID: 29287379.
2: McLellan R, Palacios MA, Sanz S, Brechin EK, Dalgarno SJ. Importance of Steric Influences in the Construction of Multicomponent Hybrid Polymetallic Clusters. Inorg Chem. 2017 Aug 21;56(16):10044-10053. doi: 10.1021/acs.inorgchem.7b01566. Epub 2017 Aug 3. PubMed PMID: 28771002.
3: Wei Z, Liu YQ, Wang SZ, Yao L, Nie HF, Wang YA, Liu XY, Zheng ZB, Li S. Conjugates of salicylaldoximes and peripheral site ligands: Novel efficient nonquaternary reactivators for nerve agent-inhibited acetylcholinesterase. Bioorg Med Chem. 2017 Aug 15;25(16):4497-4505. doi: 10.1016/j.bmc.2017.06.041. Epub 2017 Jun 27. PubMed PMID: 28684009.
4: Tarushi A, Hatzidimitriou AG, Estrader M, Kessissoglou DP, Tangoulis V, Psomas G. Toward Multifunctional Materials Incorporating Stepladder Manganese(III) Inverse-[9-MC-3]-Metallacrowns and Anti-Inflammatory Drugs. Inorg Chem. 2017 Jun 19;56(12):7048-7057. doi: 10.1021/acs.inorgchem.7b00655. Epub 2017 Jun 7. PubMed PMID: 28590121.
5: Wang J, Zhang L, Pan X, Dai B, Sun Y, Li C, Zhang J. Discovery of multi-target receptor tyrosine kinase inhibitors as novel anti-angiogenesis agents. Sci Rep. 2017 Mar 23;7:45145. doi: 10.1038/srep45145. PubMed PMID: 28332573; PubMed Central PMCID: PMC5362808.
6: Singh MK, Bhaumik SK, Karmakar S, Paul J, Sawoo S, Majumder HK, Roy A. Copper salisylaldoxime (CuSAL) imparts protective efficacy against visceral leishmaniasis by targeting Leishmania donovani topoisomerase IB. Exp Parasitol. 2017 Apr;175:8-20. doi: 10.1016/j.exppara.2017.02.010. Epub 2017 Feb 4. PubMed PMID: 28174102.
7: Bicim T, Yaman M. Sensitive Determination of Uranium in Natural Waters Using UV-Vis Spectrometry After Preconcentration by Ion-Imprinted Polymer-Ternary Complexes. J AOAC Int. 2016 Jul;99(4):1043-1048. doi: 10.5740/jaoacint.16-0088. Epub 2016 Jun 4. PubMed PMID: 27302914.
8: Jiang X, Liu CM, Kou HZ. Porous Coordination Polymers Based on {Mn6} Single-Molecule Magnets. Inorg Chem. 2016 Jun 20;55(12):5880-5. doi: 10.1021/acs.inorgchem.6b00179. Epub 2016 Jun 3. PubMed PMID: 27258680.
9: Granchi C, Lapillo M, Spena CR, Rizzolio F, Tuccinardi T, Martin TA, Carlson KE, Katzenellenbogen JA, Minutolo F. Cyclic Ketoximes as Estrogen Receptor β Selective Agonists. ChemMedChem. 2016 Aug 19;11(16):1752-61. doi: 10.1002/cmdc.201600140. Epub 2016 May 2. PubMed PMID: 27135651; PubMed Central PMCID: PMC4993649.
10: Mehio N, Ivanov AS, Williams NJ, Mayes RT, Bryantsev VS, Hancock RD, Dai S. Quantifying the binding strength of salicylaldoxime-uranyl complexes relative to competing salicylaldoxime-transition metal ion complexes in aqueous solution: a combined experimental and computational study. Dalton Trans. 2016 May 31;45(22):9051-64. doi: 10.1039/c6dt00116e. PubMed PMID: 26979403.
11: De Silva DN, Jameson GB, Pannu AP, Pouhet R, Wenzel M, Plieger PG. Piperazine linked salicylaldoxime and salicylaldimine-based dicopper(ii) receptors for anions. Dalton Trans. 2015 Sep 28;44(36):15949-59. doi: 10.1039/c5dt02551f. PubMed PMID: 26282391.
12: Martínez-Lillo J, Cano J, Wernsdorfer W, Brechin EK. The effect of crystal packing and Re(IV) ions on the magnetisation relaxation of [Mn6]-based molecular magnets. Chemistry. 2015 Jun 8;21(24):8790-8. doi: 10.1002/chem.201500439. Epub 2015 May 7. PubMed PMID: 25951415; PubMed Central PMCID: PMC4471585.
13: Zhang HX, Dou Q, Jin XH, Zhang J, Yang TR, Han X, Wang DD. Magnetic Zn (II) ion-imprinted polymer prepared by the surface imprinting technique and its adsorption properties. Environ Technol. 2015;36(21):2702-11. doi: 10.1080/09593330.2015.1043748. Epub 2015 May 27. PubMed PMID: 25919981.
14: Whiting E, Lanning ME, Scheenstra JA, Fletcher S. Chromatography-free entry to substituted salicylonitriles: Mitsunobu-triggered domino reactions of salicylaldoximes. J Org Chem. 2015 Jan 16;80(2):1229-34. doi: 10.1021/jo502396u. Epub 2014 Dec 24. PubMed PMID: 25485973.
15: Gao H, Su P, Shi Y, Shen X, Zhang Y, Dong J, Zhang J. Discovery of novel VEGFR-2 inhibitors. Part II: biphenyl urea incorporated with salicylaldoxime. Eur J Med Chem. 2015 Jan 27;90:232-40. doi: 10.1016/j.ejmech.2014.11.032. Epub 2014 Nov 18. PubMed PMID: 25461323.
16: Winum JY, Supuran CT. Recent advances in the discovery of zinc-binding motifs for the development of carbonic anhydrase inhibitors. J Enzyme Inhib Med Chem. 2015 Apr;30(2):321-4. doi: 10.3109/14756366.2014.913587. Epub 2014 Jun 18. Review. PubMed PMID: 24939097.
17: Xie X, Gu W, Gao S, Lu S, Li J, Pan G, Wang G, Shen S. Alternative electron transports participate in the maintenance of violaxanthin De-epoxidase activity of Ulva sp. under low irradiance. PLoS One. 2013 Nov 8;8(11):e78211. doi: 10.1371/journal.pone.0078211. eCollection 2013. Erratum in: PLoS One. 2014;9(1). doi:10.1371/annotation/851cec52-b3d4-40bb-a857-e59b1a7a6c88. PubMed PMID: 24250793; PubMed Central PMCID: PMC3826755.
18: Fang M, Zhao H, Prosvirin AV, Pinkowicz D, Zhao B, Cheng P, Wernsdorfer W, Brechin EK, Dunbar KR. Squaring the cube: a family of octametallic lanthanide complexes including a Dy8 single-molecule magnet. Dalton Trans. 2013 Oct 1;42(41):14693-701. doi: 10.1039/c3dt51727f. PubMed PMID: 23943045.
19: Pannu AP, Stevens JR, Plieger PG. Aryl-linked salicylaldoxime-based copper(II) helicates and "boxes": synthesis, X-ray analysis, and anion influence on complex structure. Inorg Chem. 2013 Aug 19;52(16):9327-37. doi: 10.1021/ic400829d. Epub 2013 Aug 8. PubMed PMID: 23927604.
20: McLellan R, Taylor SM, McIntosh RD, Brechin EK, Dalgarno SJ. Complementary ligands direct the formation of a calix[8]arene-supported ferromagnetic Mn(IV)Mn(III) dimer. Dalton Trans. 2013 May 21;42(19):6697-700. doi: 10.1039/c3dt50294e. PubMed PMID: 23549223.
PubChem Compound 7200
Last Modified Nov 12 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator